Cas no 2227783-58-4 ((2S)-2-(4-methoxy-3-methylphenyl)oxirane)

• Product Name: (2S)-2-(4-methoxy-3-methylphenyl)oxirane
• CAS No: 2227783-58-4
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5867293
• PubChem ID: 93690178
• Update Time: 2025-08-04

(2S)-2-(4-methoxy-3-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-methoxy-3-methylphenyl)oxirane
• EN300-1806245
• 2227783-58-4

• Inchi： 1S/C10H12O2/c1-7-5-8(10-6-12-10)3-4-9(7)11-2/h3-5,10H,6H2,1-2H3/t10-/m1/s1
• InChI Key： SXTKVOYBLQFZGR-SNVBAGLBSA-N
• SMILES： O1C[C@@H]1C1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-(4-methoxy-3-methylphenyl)oxirane

(2S)-2-(4-Methoxy-3-Methylphenyl)Oxirane: A Comprehensive Overview

(2S)-2-(4-Methoxy-3-Methylphenyl)Oxirane, identified by the CAS number 2227783-58-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, which belongs to the class of oxiranes (epoxides), has a unique structure characterized by a three-membered cyclic ether ring fused with a substituted benzene ring. The presence of the methoxy and methyl groups on the aromatic ring introduces interesting electronic and steric effects, making this compound a valuable building block for various chemical transformations.

The synthesis of (2S)-2-(4-Methoxy-3-Methylphenyl)Oxirane typically involves the epoxidation of an appropriate alkene. Recent advancements in catalytic asymmetric epoxidation have enabled the selective formation of this enantiomerically enriched compound. For instance, studies have demonstrated the use of titanium-based catalysts to achieve high enantioselectivity in the epoxidation process, which is crucial for applications in asymmetric synthesis and drug discovery.

One of the most notable applications of (2S)-2-(4-Methoxy-3-Methylphenyl)Oxirane is in the field of polymer science. The compound's reactivity towards nucleophilic opening reactions makes it an ideal precursor for the synthesis of functional polymers. Recent research has explored its use in the development of biodegradable polymers, which are increasingly sought after in sustainable materials science. The incorporation of this oxirane into polymer backbones has been shown to enhance mechanical properties while maintaining biocompatibility.

In addition to its role in polymer chemistry, (2S)-2-(4-Methoxy-3-Methylphenyl)Oxirane has also found applications in medicinal chemistry. Its chiral center and aromatic substituents make it a promising candidate for drug design. For example, studies have investigated its potential as a lead compound for anti-inflammatory agents, leveraging its ability to modulate key enzymes involved in inflammatory pathways.

The physical and chemical properties of (2S)-2-(4-Methoxy-3-Methylphenyl)Oxirane have been extensively studied to optimize its use in various chemical processes. Its melting point, boiling point, and solubility characteristics are well-documented, providing essential data for its handling and storage. Recent spectroscopic analyses have further elucidated its molecular structure, confirming the stereochemistry at the chiral center and validating its purity through techniques such as NMR and X-ray crystallography.

From an environmental perspective, the ecological impact of (2S)-2-(4-Methoxy-3-Methylphenyl)Oxirane has been a topic of recent research interest. Studies have assessed its biodegradability under various conditions, with findings suggesting that it undergoes efficient microbial degradation under aerobic conditions. This information is critical for ensuring that its industrial applications align with global sustainability goals.

In summary, (2S)-2-(4-Methoxy-3-Methylphenyl)Oxirane (CAS No. 2227783-58-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and stereochemical properties make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an even more significant role in advancing modern chemical technologies.